![molecular formula C20H24FN3O B248906 3-(4-benzyl-1-piperazinyl)-N-(4-fluorophenyl)propanamide](/img/structure/B248906.png)
3-(4-benzyl-1-piperazinyl)-N-(4-fluorophenyl)propanamide
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Overview
Description
3-(4-benzyl-1-piperazinyl)-N-(4-fluorophenyl)propanamide, also known as BFP or BFPDA, is a chemical compound with potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has a molecular weight of 365.44 g/mol.
Scientific Research Applications
3-(4-benzyl-1-piperazinyl)-N-(4-fluorophenyl)propanamide has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for dopamine receptors, which are involved in the regulation of mood, motivation, and reward. This compound can also bind to serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. Therefore, this compound can be used to study the role of dopamine and serotonin in various physiological and pathological conditions.
Mechanism of Action
The mechanism of action of 3-(4-benzyl-1-piperazinyl)-N-(4-fluorophenyl)propanamide is not fully understood, but it is believed to involve the modulation of dopamine and serotonin neurotransmission. This compound can act as an agonist or antagonist depending on the type of dopamine or serotonin receptor it binds to. By modulating dopamine and serotonin neurotransmission, this compound can affect various physiological and pathological processes, including mood, motivation, reward, appetite, and sleep.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animal models. For example, this compound can increase dopamine and serotonin levels in the brain, which can lead to increased locomotor activity and decreased anxiety-like behavior. This compound can also decrease food intake and body weight, which may be useful in the treatment of obesity. However, this compound can also have adverse effects on cardiovascular function, such as increased heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-benzyl-1-piperazinyl)-N-(4-fluorophenyl)propanamide in lab experiments is its high affinity for dopamine and serotonin receptors, which allows for precise modulation of neurotransmission. This compound is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, one limitation of using this compound is its potential for off-target effects, which can complicate interpretation of experimental results. This compound can also have adverse effects on cardiovascular function, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-(4-benzyl-1-piperazinyl)-N-(4-fluorophenyl)propanamide. One direction is to investigate its potential as a therapeutic agent for various neurological and psychiatric disorders, such as depression, anxiety, and addiction. Another direction is to explore its mechanism of action in more detail, including its interactions with other neurotransmitter systems. Finally, future research could focus on developing more selective and potent derivatives of this compound with fewer off-target effects.
properties
Molecular Formula |
C20H24FN3O |
---|---|
Molecular Weight |
341.4 g/mol |
IUPAC Name |
3-(4-benzylpiperazin-1-yl)-N-(4-fluorophenyl)propanamide |
InChI |
InChI=1S/C20H24FN3O/c21-18-6-8-19(9-7-18)22-20(25)10-11-23-12-14-24(15-13-23)16-17-4-2-1-3-5-17/h1-9H,10-16H2,(H,22,25) |
InChI Key |
YSEGLSWXGCETFY-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CCC(=O)NC2=CC=C(C=C2)F)CC3=CC=CC=C3 |
Canonical SMILES |
C1CN(CCN1CCC(=O)NC2=CC=C(C=C2)F)CC3=CC=CC=C3 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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